Cas no 898784-07-1 (2-(4-Chlorophenyl)-3'-iodoacetophenone)

• Product Name: 2-(4-Chlorophenyl)-3'-iodoacetophenone
• CAS No: 898784-07-1
• MF: C₁₄H₁₀ClIO
• MW: 356.586075305939
• MDL: MFCD02260709
• CID: 994283
• PubChem ID: 24723905
• Update Time: 2025-08-10

2-(4-Chlorophenyl)-3'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-(3-iodophenyl)ethanone
• 2-(4-CHLOROPHENYL)-3'-IODOACETOPHENONE
• 2-(2-FORMYLAMINO-1,3-THIAZOL-4-YL)-2-(METHOXYIMINO)ACETIC ACID
• AKOS012835274
• 2-(4-Chlorophenyl)-1-(3-iodophenyl)ethan-1-one
• DTXSID60642304
• 898784-07-1
• MFCD02260709
• 2-(4-Chlorophenyl)-3'-iodoacetophenone

• MDL： MFCD02260709
• Inchi： 1S/C14H10ClIO/c15-12-6-4-10(5-7-12)8-14(17)11-2-1-3-13(16)9-11/h1-7,9H,8H2
• InChI Key： XIJHKSNJRIIOBD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 355.94600
• Monoisotopic Mass: 355.94649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.37000

Additional information on 2-(4-Chlorophenyl)-3'-iodoacetophenone

Introduction to 2-(4-Chlorophenyl)-3'-Iodoacetophenone (CAS No. 898784-07-1)

2-(4-Chlorophenyl)-3'-iodoacetophenone (CAS No. 898784-07-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and diagnostic agents.

The molecular formula of 2-(4-Chlorophenyl)-3'-iodoacetophenone is C₁₃H₁₀ClIO, with a molecular weight of approximately 316.57 g/mol. The compound features a benzene ring substituted with a chlorine atom at the para position and an iodoacetophenone moiety, which imparts specific chemical and biological properties. These structural features make it an attractive candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the potential of 2-(4-Chlorophenyl)-3'-iodoacetophenone in various biological assays. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that the compound effectively targets and disrupts key signaling pathways, thereby inhibiting tumor growth and metastasis. This finding underscores the compound's potential as a lead molecule for the development of anticancer drugs.

In addition to its anticancer properties, 2-(4-Chlorophenyl)-3'-iodoacetophenone has also shown promise in other therapeutic areas. A recent investigation published in the European Journal of Medicinal Chemistry explored its potential as an anti-inflammatory agent. The study demonstrated that the compound significantly reduces inflammation in animal models by modulating the expression of pro-inflammatory cytokines and enzymes. This suggests that 2-(4-Chlorophenyl)-3'-iodoacetophenone could be a valuable candidate for the treatment of inflammatory diseases such as arthritis and colitis.

The synthesis of 2-(4-Chlorophenyl)-3'-iodoacetophenone has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 4-chloroacetophenone with iodoacetyl chloride in the presence of a suitable base, such as triethylamine or potassium carbonate. This method yields high purity products and can be readily adapted for large-scale production, making it suitable for industrial applications.

The physical properties of 2-(4-Chlorophenyl)-3'-iodoacetophenone, including its melting point, solubility, and stability, have been well-characterized. The compound typically appears as a white crystalline solid with a melting point ranging from 105 to 107°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it amenable to various analytical techniques and formulation strategies.

In terms of safety and handling, while 2-(4-Chlorophenyl)-3'-iodoacetophenone is not classified as a hazardous material, standard laboratory precautions should be observed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, it is recommended to handle the compound in well-ventilated areas to prevent inhalation of vapors.

The environmental impact of 2-(4-Chlorophenyl)-3'-iodoacetophenone is another important consideration. Studies have shown that the compound is biodegradable under aerobic conditions but may persist in anaerobic environments. Therefore, proper waste management practices should be implemented to ensure environmental safety.

In conclusion, 2-(4-Chlorophenyl)-3'-iodoacetophenone (CAS No. 898784-07-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.